Cas no 222986-83-6 (Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-)

Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- structure
222986-83-6 structure
Product Name:Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-
CAS No:222986-83-6
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD15476985
CID:1408242
PubChem ID:22710668
Update Time:2025-04-20

Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-
    • SY278528
    • hydroxy-4-(4-pyridyl)benzoic acid
    • MFCD15476985
    • DA-43188
    • SCHEMBL5544965
    • 2-Hydroxy-4-(pyridin-4-yl)benzoic acid
    • CHEMBL4301249
    • DKTWIAGEOMXUHC-UHFFFAOYSA-N
    • 4-(4-Pyridyl)salicylic Acid
    • 222986-83-6
    • MDL: MFCD15476985
    • Inchi: 1S/C12H9NO3/c14-11-7-9(1-2-10(11)12(15)16)8-3-5-13-6-4-8/h1-7,14H,(H,15,16)
    • InChI Key: DKTWIAGEOMXUHC-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)O)C=CC(=C1)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 215.05827
  • Monoisotopic Mass: 215.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • PSA: 70.42

Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Pricemore >>

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